Cas no 88154-07-8 (Uridine, 6-(acetyloxy)-5-fluoro-5,6-dihydro-, 5'-acetate)

• Product Name: Uridine, 6-(acetyloxy)-5-fluoro-5,6-dihydro-, 5'-acetate
• CAS No: 88154-07-8
• MF: C₁₃H₁₇FN₂O₉
• MW: 364.280487775803
• CID: 642936
• PubChem ID: 71410461
• Update Time: 2025-04-19

Uridine, 6-(acetyloxy)-5-fluoro-5,6-dihydro-, 5'-acetate Chemical and Physical Properties

Names and Identifiers

• Uridine, 6-(acetyloxy)-5-fluoro-5,6-dihydro-, 5'-acetate
• [(2R,3S,4R,5R)-5-(6-acetyloxy-5-fluoro-2,4-dioxo-1,3-diazinan-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl acetate
• 5'-O-Acetyl-6-(acetyloxy)-5-fluoro-5,6-dihydrouridine
• 88154-07-8
• DTXSID90830136

• Inchi： 1S/C13H17FN2O9/c1-4(17)23-3-6-8(19)9(20)12(25-6)16-11(24-5(2)18)7(14)10(21)15-13(16)22/h6-9,11-12,19-20H,3H2,1-2H3,(H,15,21,22)/t6-,7?,8-,9-,11?,12-/m1/s1
• InChI Key： LYCDGVGSQCTTDM-LBLPQBKOSA-N
• SMILES： FC1C(NC(N(C1OC(C)=O)[C@H]1[C@@H]([C@@H]([C@@H](COC(C)=O)O1)O)O)=O)=O

Computed Properties

• Exact Mass: 364.09180829g/mol
• Monoisotopic Mass: 364.09180829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 152Ų